N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-piperidin-1-ylsulfonylbenzamide

• IUPAC Name: N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-piperidin-1-ylsulfonylbenzamide
• InChI: InChI=1S/C25H23N3O3S2/c29-24(18-10-14-21(15-11-18)33(30,31)28-16-4-1-5-17-28)26-20-12-8-19(9-13-20)25-27-22-6-2-3-7-23(22)32-25/h2-3,6-15H,1,4-5,16-17H2,(H,26,29)
• InChI Key: KXNYOATZXIVJFW-UHFFFAOYSA-N
• Canonical SMILES: C1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC=C(C=C3)C4=NC5=CC=CC=C5S4
• Molecular Formula: C25H23N3O3S2
• Molecular Weight: 477.6 g/mol
• CAS No.: 307509-18-8

Description

“N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-piperidin-1-ylsulfonylbenzamide” is a compound that contains a benzothiazole moiety. Benzothiazole derivatives have been studied for their luminescent properties and potential biological activities.

Scientific Research Applications

Antibacterial and Antifungal Activities

Compounds bearing structural similarities to N-[4-(1,3-benzothiazol-2-yl)phenyl]-4-piperidin-1-ylsulfonylbenzamide, such as derivatives of 1,3,4-oxadiazole and benzothiazole, have been synthesized and evaluated for their biological activities. Studies have shown that these compounds exhibit moderate to significant antibacterial and antifungal activities. For instance, derivatives synthesized through a series of steps involving benzenesulfonyl chloride and ethyl isonipecotate have displayed promising activity against both Gram-negative and Gram-positive bacteria (Khalid et al., 2016). This suggests potential applications in developing new antimicrobial agents.

Antiproliferative and Proapoptotic Effects

Another area of interest is the antiproliferative activity of N-1,3-benzothiazol-2-ylbenzamide derivatives against cancer cell lines, such as human liver hepatocellular carcinoma (HepG2) and human breast cancer (MCF-7) cells. Some derivatives have demonstrated a notable inhibitory effect on cell growth, with certain compounds exhibiting proapoptotic effects, particularly towards MCF-7 cancer cell lines (Corbo et al., 2016). This highlights the potential for these compounds in cancer therapy, focusing on inducing apoptosis in cancerous cells.

Enzyme Inhibition for Therapeutic Applications

Compounds related to this compound have also been studied for their ability to inhibit specific enzymes, contributing to therapeutic applications. For example, certain derivatives have been explored for their inhibitory effects on enzymes like butyrylcholinesterase (BChE), suggesting potential use in treating diseases characterized by enzyme dysregulation. Molecular docking studies and enzyme inhibition assays provide a foundation for understanding the interaction mechanisms and therapeutic potential of these compounds (Khalid et al., 2016).

Mechanism of Action

Target of Action

Benzothiazole derivatives have been found to exhibit potent activity againstMycobacterium tuberculosis .

Mode of Action

Benzothiazole derivatives have been found to inhibit the growth of mycobacterium tuberculosis .

Biochemical Pathways

Benzothiazole derivatives have been synthesized through various synthetic pathways including diazo-coupling, knoevenagel condensation, biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .

Result of Action

Benzothiazole derivatives have been found to exhibit potent activity against mycobacterium tuberculosis .